2-(Acetylamino)-4-phenylbutanoic acid
Overview
Description
2-(acetylamino)-4-phenylbutanoic acid is a N-acyl-amino acid.
Scientific Research Applications
Synthesis and Enantioselectivity
A study by Zhu et al. (2010) achieved direct asymmetric hydrogenation of 2-oxo-4-arylbut-3-enoic acids to 2-hydroxy-4-arylbutanoic acids, which are important intermediates for ACE inhibitors. This process, applied to 2-oxo-4-phenylbutanoic acid, resulted in high enantioselectivity and efficiency, showcasing a method for synthesizing a common intermediate for ACE inhibitors (Zhu, L., Meng, Q., Fan, W., Xie, X., & Zhang, Z., 2010).
Synthesis Optimization
Ahmad et al. (2011) explored a simple approach for forming 2-oxo-4-phenylbutanoic acid (OPBA), potentially useful as a substrate for ACE inhibitor drug precursors. They optimized the synthesis using response surface methodology, finding optimal conditions for high yield, which is significant for the production of pharmaceuticals (Ahmad, A., Oh, P. C., & Shukor, S. R., 2011).
Functional Group Influence
Raajaraman et al. (2019) studied 2-phenylbutanoic acid and its derivatives, including 2-(acetylamino)-4-phenylbutanoic acid, through density functional theory calculations and experimental spectroscopic methods. They examined the influence of acetyl, hydroxy, and methyl groups on these compounds, contributing to understanding their molecular properties and potential pharmaceutical applications (Raajaraman, B., Sheela, N. R., & Muthu, S., 2019).
Tetrazole-Containing Derivatives
Putis et al. (2008) utilized the reactivity of 4-amino-3-phenylbutanoic acid to prepare tetrazole-containing derivatives, demonstrating the molecule's versatility in synthesizing compounds with potential pharmacological applications (Putis, S., Shuvalova, E., & Ostrovskii, V., 2008).
Enzymatic Hydrolysis for Amino Acid Derivatives
Ayi et al. (1995) studied the enzymatic hydrolysis of various methyl d,l-3,3-difluoro-2-aminobutanoate derivatives, leading to the production of 3,3-difluoro-l-amino acids and N-acetylamino acids. This research highlights the utility of enzymatic processes in synthesizing specific amino acid derivatives, including those related to 2-(acetylamino)-4-phenylbutanoic acid (Ayi, A., Guedj, R., & Septe, B., 1995).
properties
IUPAC Name |
2-acetamido-4-phenylbutanoic acid |
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InChI |
InChI=1S/C12H15NO3/c1-9(14)13-11(12(15)16)8-7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,13,14)(H,15,16) |
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InChI Key |
CNQZAOFOKXXEOB-UHFFFAOYSA-N |
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Canonical SMILES |
CC(=O)NC(CCC1=CC=CC=C1)C(=O)O |
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Molecular Formula |
C12H15NO3 |
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DSSTOX Substance ID |
DTXSID30281108 |
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| Record name | 2-(acetylamino)-4-phenylbutanoic acid | |
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Molecular Weight |
221.25 g/mol |
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Product Name |
2-Acetamido-4-phenylbutanoic acid | |
CAS RN |
5440-40-4, 60505-02-4 |
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| Record name | NSC20162 | |
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| Record name | 2-(acetylamino)-4-phenylbutanoic acid | |
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